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Compound of Interest

Compound Name: Hydroxydip-tolylborane

Cat. No.: B1355148

Technical Guide to the Safe Handling of Di(p-
tolyl)borinic Acid

Disclaimer: A specific, verified Safety Data Sheet (SDS) for hydroxydi-p-tolylborane, also
known as di(p-tolyl)borinic acid, is not readily available in public databases. The following guide
has been synthesized from safety data for structurally similar organoboron compounds,
particularly tolylboronic acids and other borinic acid derivatives. This information is intended for
qualified researchers, scientists, and drug development professionals and should be
supplemented with institutional safety protocols and a thorough risk assessment before
handling.

Compound Identification and Properties

Di(p-tolyl)borinic acid is an organoboron compound. While specific experimental data is limited,
predicted properties can be used as a guideline for handling.

Table 1: Physical and Chemical Properties of Di(p-tolyl)borinic Acid
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Property Value (Predicted) Source
Molecular Formula C14H1sBO N/A
Boiling Point 338.76 °C at 760 mmHg [1]
Melting Point 94.82 °C [1]

Note: These properties are computationally predicted and have not been experimentally
verified.[1]

Hazard Identification and Classification

Based on data for analogous compounds like tolylboronic acid, di(p-tolyl)borinic acid should be
handled as a hazardous substance. The following GHS classifications are representative of this

chemical class.[2]

Table 2: GHS Hazard Classification (Based on Analogue Data)

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A o

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation

Source: Synthesized from SDS for tolylboronic acid and related compounds.[2]

Hazard Communication Diagram

The following diagram illustrates the logical flow from the compound's identity to its potential
hazards and the required personal protective equipment (PPE).
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Caption: Logical relationship between the compound, its assumed hazards, and required PPE.

Handling Precautions and Exposure Controls

Safe handling of di(p-tolyl)borinic acid requires stringent adherence to laboratory safety
protocols to minimize exposure.[3][4][5]

Engineering Controls

» Ventilation: Always handle this compound in a certified chemical fume hood to minimize
inhalation of dust or fumes.[3]
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o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

o Skin Protection: Wear a flame-retardant lab coat and compatible chemical-resistant gloves
(e.g., nitrile rubber). Change gloves immediately if contamination occurs.[2][4]

o Respiratory Protection: If procedures may generate dust, a NIOSH-approved dust respirator
should be used.

Hygiene Measures

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[4]

e Avoid creating dust when handling the solid material.[3]

o Contaminated work clothing should not be allowed out of the workplace and must be
decontaminated before reuse.[6]

Experimental Protocol: General Workflow for
Handling Air-Sensitive Borinic Acids

Organoboron compounds can be sensitive to air and moisture. The following protocol outlines a
general workflow for handling such reagents in an inert atmosphere. Always perform a dry run
and risk assessment before working with the actual reagent.[7][8]
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Start: Prepare Workspace

1. Oven-dry and cool
glassware under vacuum

2. Assemble under inert gas
(Argon or Nitrogen)

3. Weigh reagent rapidly
orina glovebox

4. Transfer solid to flask
under positive inert gas flow

5. Add degassed solvent
via cannula or syringe

6. Conduct reaction
under inert atmosphere

Exothermic!
Use caution

7. Quench reaction carefully
at low temperature (e.g., 0 °C)

End: Isolate Product

Click to download full resolution via product page
Caption: A generalized workflow for the safe handling of air-sensitive borinic acids.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.[9]
[10]

Table 3: First-Aid Procedures
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Exposure Route Procedure

Move the person to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give
Inhalation . o )

artificial respiration. Call a poison center or

doctor.[9]

Immediately remove all contaminated clothing.
) Wash skin with plenty of soap and water for at
Skin Contact ) S
least 15 minutes. If skin irritation occurs, get

medical advice.[9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical advice.[9]

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

Ingestion . . .
mouth with water and call a doctor immediately.

[9]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Protect
from moisture and keep away from incompatible materials such as strong oxidizing agents.

[3]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Do not allow the chemical to enter drains.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 3.2. Avoid dust formation and inhalation.

o Containment and Cleanup: Cover the spill with a dry, inert material (e.g., sand or
vermiculite). Carefully sweep or scoop up the material and place it into a properly labeled
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container for disposal.[3][11] Clean the affected area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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